molecular formula C29H24N6O B4009580 N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarboxamide

N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarboxamide

Cat. No. B4009580
M. Wt: 472.5 g/mol
InChI Key: GIHBZHPARCNNGI-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of heterocyclic compounds similar to N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarboxamide typically involves multi-step reactions that can include oxidative cyclization or the use of dual system catalysts for the formation of complex structures. For example, Faizi et al. (2018) describe the synthesis of organic salt involving oxidative cyclized products of related heterocyclic compounds, highlighting the use of mild reaction conditions and excellent yields as main features of their synthesis work (Faizi et al., 2018). Similarly, Alizadeh et al. (2014) reported the synthesis of derivatives through a three-component reaction using a dual system catalyst, emphasizing good yields and mild reaction conditions (Alizadeh et al., 2014).

Molecular Structure Analysis

The molecular structure of heterocyclic compounds is characterized by the presence of nitrogen atoms within their cyclic structures, contributing to their unique electronic and structural properties. For instance, Zhou et al. (2021) synthesized and characterized a novel compound, performing a detailed X-ray structural analysis and comparing it with DFT-computed structures, which demonstrated consistency between experimental and theoretical data (Zhou et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving heterocyclic compounds can be diverse, including recyclization, denitrocyclisation, and tandem reactions. Tretyakov and Maslivets (2020) explored the recyclization of pyrrolo[2,1-a][1,4]oxazinetriones under the action of o-phenylenediamine, leading to the formation of complex structures (Tretyakov & Maslivets, 2020). Zhou et al. (2011) described a copper-catalyzed tandem reaction for synthesizing pyrrolo[3,2-c]quinolin-4-ones, showcasing the efficiency of cyclic organocopper intermediates in constructing fused pyrrole structures (Zhou et al., 2011).

Physical Properties Analysis

The physical properties of heterocyclic compounds such as solubility, melting points, and crystalline forms can significantly impact their chemical behavior and application potential. Shishkina et al. (2018) investigated polymorphic modifications of a related heterocyclic compound, revealing differences in crystal packing and organization levels, which can influence the compound's physical properties (Shishkina et al., 2018).

properties

IUPAC Name

N-(2,3-dipyridin-2-ylquinoxalin-6-yl)-3-phenylpyrrolidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H24N6O/c36-29(35-17-14-21(19-35)20-8-2-1-3-9-20)32-22-12-13-23-26(18-22)34-28(25-11-5-7-16-31-25)27(33-23)24-10-4-6-15-30-24/h1-13,15-16,18,21H,14,17,19H2,(H,32,36)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GIHBZHPARCNNGI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1C2=CC=CC=C2)C(=O)NC3=CC4=C(C=C3)N=C(C(=N4)C5=CC=CC=N5)C6=CC=CC=N6
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H24N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

472.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarboxamide
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N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarboxamide
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N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarboxamide
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N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarboxamide
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N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarboxamide

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